Cas no 1805092-93-6 (2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-4-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-4-methylpyridine
• CAS No: 1805092-93-6
• MF: C₈H₇ClF₂IN
• MW: 317.502160310745
• CID: 4893101
• Update Time: 2025-05-20

2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-4-methylpyridine

• Inchi： 1S/C8H7ClF2IN/c1-4-2-6(12)13-5(3-9)7(4)8(10)11/h2,8H,3H2,1H3
• InChI Key： AMDYGISZLKICSN-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C(F)F)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-4-methylpyridine

Professional Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-6-iodo-4-methylpyridine (CAS No. 1805092-93-6)

2-(Chloromethyl)-3-()-6-iodo-4-methylpyridine, with the CAS number 1805092-93-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates multiple functional groups, including a chloromethyl moiety, a difluoromethyl group, an iodo substituent, and a methyl group, which collectively contribute to its versatile reactivity and potential applications in drug development.

The significance of this compound lies in its ability to act as a building block for more complex pharmacophores. The presence of the chloromethyl group allows for nucleophilic substitution reactions, enabling the introduction of diverse functional units such as amines, alcohols, and thiols. This reactivity is particularly valuable in the construction of heterocyclic compounds, which are prevalent in many therapeutic agents. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in medicinal chemistry.

The iodo substituent on the pyridine ring provides another layer of synthetic utility. Iodine can be readily displaced by various nucleophiles, including palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. This property makes 2-(chloromethyl)-3-(difluoromethyl)-6-iodo-4-methylpyridine a valuable precursor for generating novel derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymatic pathways involved in disease progression. The compound's structural framework aligns well with the requirements for such inhibitors, particularly those targeting kinases and other protein-protein interaction domains. For instance, modifications at the methylpyridine core can be engineered to optimize binding interactions with target proteins, leading to the discovery of potent and selective inhibitors.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of a difluoromethyl group into drug candidates often improves their bioavailability and resistance to metabolic degradation. This has spurred research into efficient synthetic routes for incorporating fluorine atoms into complex molecular architectures. 2-()-6--4-methylpyridine exemplifies such an approach, providing a ready-made scaffold for further derivatization.

The role of this compound extends beyond mere intermediate synthesis; it also serves as a model system for studying electronic effects and steric influences on reaction outcomes. Researchers have leveraged its unique structure to investigate how different substituents influence electrophilic aromatic substitution reactions and metal-catalyzed transformations. These studies not only contribute to fundamental chemical understanding but also inform the design of more efficient synthetic strategies for drug development.

In conclusion, 2-()-3-(-4-methylpyridine (CAS No. 1805092-93-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features enable diverse synthetic transformations and biological applications, making it a valuable tool for medicinal chemists seeking to discover novel therapeutic agents. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is likely to grow further in the years ahead.